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Compound of Interest

Compound Name: Basic brown 16

Cat. No.: B008369

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of Basic Brown 16 (C.I.
12250), a single azo dye used in cosmetic applications, particularly in hair coloring products.[1]
[2][3][4][5] Understanding its solubility in various organic solvents is critical for formulation
development, quality control, and toxicological assessment.

Chemical and Physical Properties

Basic Brown 16, chemically known as 8-[(4-Aminophenyl)diazenyl]-7-hydroxy-N,N,N-
trimethylnaphthalen-2-aminium chloride, is a dark green to black powder.[4][6][7] Its efficacy
and application are fundamentally governed by its molecular structure and resulting
physicochemical properties, including its solubility.[2]

e Molecular Formula: C19H21CIN4O[1]
e Molecular Weight: 356.85 g/mol [1]
e CAS Number: 26381-41-9[1][8]

Quantitative Solubility Data

The solubility of Basic Brown 16 has been determined in several common solvents. The data,
compiled from various technical assessments, is presented below for easy comparison. The
values represent solubility at room temperature unless otherwise specified.
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Solvent Solubility (g/L) Temperature Reference
Water > 100 Room Temperature [6]

Water 373 20°C [9]

Ethanol 10 - 100 Room Temperature [6]119]

Dimethyl Sulfoxide
(DMSO)

50 - 200

Room Temperature

[6]19]

Experimental Protocol for Solubility Determination

While specific experimental details for the data above are not fully disclosed in the cited

documents, a generalized protocol for determining the solubility of a dye like Basic Brown 16

can be constructed based on standard laboratory methods. This protocol involves the

isothermal equilibrium method followed by spectroscopic analysis.

Objective: To determine the saturation solubility of Basic Brown 16 in a specific organic

solvent at a controlled temperature.

Materials:

» Basic Brown 16 (high purity)

e Selected organic solvent (e.g., Ethanol, DMSO)

¢ Volumetric flasks and pipettes

e Thermostatic shaker or water bath

e Centrifuge

e UV-Visible Spectrophotometer

o Analytical balance

Methodology:
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e Preparation of Supersaturated Solutions: An excess amount of Basic Brown 16 powder is
added to a known volume of the organic solvent in a sealed container (e.g., a screw-cap vial
or flask). This ensures that saturation is reached.

o Equilibration: The containers are placed in a thermostatic shaker or water bath set to a
constant temperature (e.g., 20°C). They are agitated for a prolonged period (e.g., 24-48
hours) to ensure that equilibrium between the dissolved and undissolved solute is achieved.

o Phase Separation: After equilibration, the solutions are left undisturbed to allow the excess
solid to settle. To ensure complete separation of the solid from the liquid phase, the samples
are centrifuged at high speed.

o Sample Dilution: A precise aliquot of the clear, supernatant (saturated solution) is carefully
withdrawn and diluted with a known volume of the same solvent. This step is crucial to bring
the concentration of the dye within the linear range of the spectrophotometer's detector.

e Spectroscopic Analysis: The absorbance of the diluted solution is measured using a UV-
Visible spectrophotometer at the dye's maximum absorption wavelength (Amax), which is
approximately 478 nm for Basic Brown 16.[6]

o Concentration Calculation: A calibration curve is first established by preparing a series of
standard solutions of Basic Brown 16 with known concentrations and measuring their
absorbance. The concentration of the diluted sample is then determined by comparing its
absorbance to the calibration curve, based on the Beer-Lambert law.

« Final Solubility Calculation: The calculated concentration of the diluted sample is multiplied
by the dilution factor to determine the original concentration of the saturated solution. This
value represents the solubility of Basic Brown 16 in the tested solvent at the specified
temperature, typically expressed in g/L or mg/mL.

Visualization of Experimental Workflow

The logical flow for determining dye solubility can be visualized as follows.
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1. Preparation
- Weigh excess Basic Brown 16
- Measure solvent volume

2. Equilibration

- Add solute to solvent
- Agitate at constant temperature (24-48h)

3. Phase Separation
- Centrifuge sample to pellet excess solid

4. Sampling & Dilution
- Withdraw clear supernatant
- Perform serial dilution

5. Spectroscopic Analysis
- Measure absorbance at Amax (478 nm)

6. Data Calculation
- Determine concentration from calibration curve
- Calculate original solubility

Result:
Solubility (g/L)

Click to download full resolution via product page

Caption: Workflow for determining the solubility of Basic Brown 16.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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